Cas no 609-09-6 (1,3-diethyl 2-oxopropanedioate)

1,3-diethyl 2-oxopropanedioate structure
609-09-6 structure
Product Name:1,3-diethyl 2-oxopropanedioate
CAS No:609-09-6
MF:C7H10O5
MW:174.151302814484
MDL:MFCD00009121
CID:38796
PubChem ID:69105
Update Time:2025-04-18

1,3-diethyl 2-oxopropanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl mesoxalate
    • DIETHYL MESOXYLATE
    • DIETHYL OXOMALONATE
    • ETHYL OXOMALONATE
    • KETOMALONIC ACID DIETHYL ESTER
    • MESOXALIC ACID DIETHYL ESTER
    • Diethyl 2-oxomalonate
    • Ethyl mesoxalate
    • oxo-propanedioicacidiethylester
    • Diethyl mesoxalate~Diethyl oxomalonate~Oxopropanedioic acid diethyl ester
    • 2-Oxomalonic acid diethyl ester
    • DiethylKetomaloante
    • Diethyl mesoxalate, Ketomalonic acid diethyl ester
    • Diethyl ketomalonate, Ketomalonic acid diethyl ester
    • 2-Oxopropanedioic acid diethyl
    • Diethyl ketomalonate
    • diethyl 2-oxopropanedioate
    • 1,3-diethyl 2-oxopropanedioate
    • Diethyl ketomalonate Monohydrate
    • MDL： MFCD00009121
    • Inchi： 1S/C7H10O5/c1-3-11-6(9)5(8)7(10)12-4-2/h3-4H2,1-2H3
    • InChI Key： DBKKFIIYQGGHJO-UHFFFAOYSA-N
    • SMILES： O(C(C(C(=O)OCC)=O)=O)CC
    • BRN： 971873

Computed Properties

  • Exact Mass: 174.05300
  • Monoisotopic Mass: 174.052823
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.142 g/mL at 25 °C(lit.)
  • Melting Point: -70°C
  • Boiling Point: 210°C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.415(lit.)
  • Water Partition Coefficient: Fully miscible with water.
  • PSA: 69.67000
  • LogP: -0.31830
  • Merck: 5913
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not available

1,3-diethyl 2-oxopropanedioate Security Information

1,3-diethyl 2-oxopropanedioate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1,3-diethyl 2-oxopropanedioate Pricemore >>

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1,3-diethyl 2-oxopropanedioate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:609-09-6)Diethyl ketomalonate
Order Number:sfd592
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:609-09-6)二乙基双乙烯酯
Order Number:LE7218172
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:609-09-6)Diethyl ketomalonate
sfd592
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:609-09-6)二乙基双乙烯酯
LE7218172
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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